Terbium tribromate

• CAS No.: 97404-20-1
• Molecular Formula: Br3O9T
• Molecular Weight: 542.63 g/mol
• IUPAC Name: terbium(3+);tribromate
• InChI: InChI=1S/3BrHO3.Tb/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• InChI Key: FTLGFABXSOGVOH-UHFFFAOYSA-K
• SMILES: [O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Tb+3]

Description

Terbium tribromate (CAS 97404-20-1) is a rare earth bromate compound with the formula Tb(BrO₃)₃, derived from terbium (Tb), a lanthanide element. It is part of a broader class of lanthanide bromates, which are characterized by their ionic structures and oxidizing properties. The compound’s synthesis typically involves the reaction of terbium salts with bromate precursors under controlled conditions, though detailed protocols are scarce in open literature .

Comparison with Similar Compounds

Structural and Chemical Properties

Compound	CAS Number	Molecular Formula	Key Characteristics (Inferred)
Terbium tribromate	97404-20-1	Tb(BrO₃)₃	Likely high thermal stability; potential luminescent properties due to Tb³⁺ .
Samarium tribromate	28958-26-1	Sm(BrO₃)₃	Smaller ionic radius of Sm³⁺ may reduce solubility compared to Tb³⁺ .
Dysprosium bromate	28958-31-8	Dy(BrO₃)₃	Higher magnetic susceptibility due to Dy³⁺’s unpaired electrons .
Erbium bromate	28958-30-7	Er(BrO₃)₃	Possible infrared-related applications due to Er³⁺’s optical transitions .
Cerium(3+) bromate	93918-69-5	Ce(BrO₃)₃	Ce³⁺’s redox activity may enhance catalytic utility .

Notes:

• Thermal Stability : Lanthanide bromates generally exhibit high decomposition temperatures (>300°C), with stability trends inversely correlated with ionic radius (smaller ions like Lu³⁺ form more stable bromates than La³⁺) .
• Solubility : Solubility in water decreases with increasing atomic number due to lattice energy effects. For example, La(BrO₃)₃ is highly soluble, while Lu(BrO₃)₃ is poorly soluble .
• Optical Properties : this compound may exhibit green luminescence under UV excitation, similar to Tb³⁺-doped materials, whereas Er³⁺ and Eu³⁺ bromates could emit in infrared and red regions, respectively .